Cas no 76470-15-0 (Effusanin E)

Effusanin E structure
Effusanin E structure
Product Name:Effusanin E
CAS No:76470-15-0
MF:C20H28O6
MW:364.432726860046
CID:572305
PubChem ID:24721137
Update Time:2025-04-19

Effusanin E Chemical and Physical Properties

Names and Identifiers

    • Kaur-16-en-15-one,7,20-epoxy-1,6,7,11-tetrahydroxy-, (1a,6b,7a,11a)-
    • EffusaninE
    • (1alpha,6beta,7alpha,11alpha)-7,20-Epoxy-1,6,7,11-tetrahydroxykaur-16-en-15-one
    • 76470-15-0
    • AKOS040761657
    • Effusanin E
    • HY-N9983
    • (1S,2S,3R,5S,8S,9S,10S,11R,15S)-3,9,10,15-Tetrahydroxy-12,12-dimethyl-6-methylidene-17-oxapentacyclo[7.6.2.15,8.01,11.02,8]octadecan-7-one
    • CS-0227107
    • (1S,2S,3R,5S,8S,9S,10S,11R,15S)-3,9,10,15-tetrahydroxy-12,12-dimethyl-6-methylidene-17-oxapentacyclo[7.6.2.1?,?.0(1),(1)(1).0(2),?]octadecan-7-one
    • Inchi: 1S/C20H28O6/c1-9-10-6-11(21)13-18-8-26-20(25,19(13,7-10)15(9)23)16(24)14(18)17(2,3)5-4-12(18)22/h10-14,16,21-22,24-25H,1,4-8H2,2-3H3/t10-,11-,12+,13+,14-,16+,18+,19+,20-/m1/s1
    • InChI Key: HLVWYILWVYNUAJ-LBQBBFOZSA-N
    • SMILES: O1C[C@@]23[C@H](CCC(C)(C)[C@H]2[C@@H]([C@@]1([C@]12C(C(=C)[C@H](C[C@H]([C@@H]31)O)C2)=O)O)O)O

Computed Properties

  • Exact Mass: 364.18858861g/mol
  • Monoisotopic Mass: 364.18858861g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 26
  • Rotatable Bond Count: 0
  • Complexity: 717
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 9
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.1
  • Topological Polar Surface Area: 107Ų

Experimental Properties

  • Color/Form: Cryst.
  • Density: 1.42±0.1 g/cm3 (20 ºC 760 Torr),
  • Melting Point: 240-242 ºC (methanol )
  • Solubility: Slightly soluble (1.6 g/l) (25 º C),

Effusanin E Pricemore >>

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